Cas no 1361472-30-1 (Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate)

• Product Name: Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate
• CAS No: 1361472-30-1
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4923098
• Update Time: 2025-08-05

Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate

• Inchi： 1S/C13H8Cl2FNO2/c1-19-13(18)9-4-8(6-17-12(9)16)7-2-3-10(14)11(15)5-7/h2-6H,1H3
• InChI Key： IKKWSORGUZTFPG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(=C(C(=O)OC)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate

Comprehensive Overview of Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate (CAS No. 1361472-30-1)

Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate (CAS No. 1361472-30-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluorinated nicotinate derivatives, which are increasingly studied for their potential applications in drug discovery and material science. The presence of both dichlorophenyl and fluoronicotinate moieties in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how this compound interacts with biological targets, such as enzymes or receptors, due to its electron-withdrawing groups (e.g., fluorine and chlorine). These features align with current trends in precision medicine and green chemistry, where optimizing molecular efficiency while minimizing environmental impact is a priority.

The synthesis of CAS No. 1361472-30-1 typically involves multi-step organic reactions, including cross-coupling and esterification processes. Its crystalline solid form and moderate solubility in organic solvents make it suitable for further derivatization. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are commonly employed to characterize its purity and structural integrity, ensuring compliance with industry standards.

From an industrial perspective, Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate is often explored as a building block for crop protection agents or pharmaceutical intermediates. Its potential role in developing next-generation pesticides aligns with global discussions on sustainable agriculture and food security. Additionally, its relevance to central nervous system (CNS) drug development has been noted in academic literature, though further clinical validation is required.

Environmental and safety profiles of CAS No. 1361472-30-1 are also critical considerations. Regulatory agencies emphasize rigorous toxicity testing and biodegradability studies for such compounds, reflecting broader societal concerns about chemical sustainability. Researchers are actively investigating eco-friendly synthesis routes to reduce waste and energy consumption during production.

In summary, Methyl 5-(3,4-dichlorophenyl)-2-fluoronicotinate represents a compelling case study at the intersection of medicinal chemistry and industrial applications. Its structural complexity and functional diversity continue to inspire innovations across multiple scientific disciplines, making it a compound of enduring interest in both academic and commercial spheres.